Cas no 394657-96-6 (2,9-Pentadecanediol, 1-methoxy-, (2S,9R)-)

• Product Name: 2,9-Pentadecanediol, 1-methoxy-, (2S,9R)-
• CAS No: 394657-96-6
• MF: C₁₆H₃₄O₃
• MW: 274.4393658638
• CID: 1507638
• Update Time: 2024-08-23

2,9-Pentadecanediol, 1-methoxy-, (2S,9R)- Chemical and Physical Properties

Names and Identifiers

• 2,9-Pentadecanediol, 1-methoxy-, (2S,9R)-

• Inchi： 1S/C16H34O3/c1-3-4-5-8-11-15(17)12-9-6-7-10-13-16(18)14-19-2/h15-18H,3-14H2,1-2H3/t15-,16+/m1/s1
• InChI Key： RTBKUQGZGPDHAL-CVEARBPZSA-N
• SMILES： C(OC)[C@@H](O)CCCCCC[C@H](O)CCCCCC

Computed Properties

• Exact Mass: 274.25092

Experimental Properties

• Density: 0.931±0.06 g/cm3(Predicted)
• Boiling Point: 387.9±22.0 °C(Predicted)
• PSA: 49.69
• pka: 14.45±0.20(Predicted)